Cas no 2097963-77-2 (1-ethyl-4-iodo-3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-ethyl-4-iodo-3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2097963-77-2
• MF: C₁₁H₁₀IN₃O₂
• MW: 343.120474338531
• CID: 5723465
• PubChem ID: 121211602
• Update Time: 2025-06-08

1-ethyl-4-iodo-3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2097963-77-2
• 1-ethyl-4-iodo-3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid
• AKOS026721739
• F2198-1858
• 2-ethyl-4-iodo-5-pyridin-2-ylpyrazole-3-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 1-ethyl-4-iodo-3-(2-pyridinyl)-

• Inchi： 1S/C11H10IN3O2/c1-2-15-10(11(16)17)8(12)9(14-15)7-5-3-4-6-13-7/h3-6H,2H2,1H3,(H,16,17)
• InChI Key： QOSFWYYRKDPPRD-UHFFFAOYSA-N
• SMILES： IC1C(C2C=CC=CN=2)=NN(C=1C(=O)O)CC

Computed Properties

• Exact Mass: 342.98177g/mol
• Monoisotopic Mass: 342.98177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.86±0.1 g/cm3(Predicted)
• Boiling Point: 480.9±45.0 °C(Predicted)
• pka: 1.53±0.10(Predicted)

Additional information on 1-ethyl-4-iodo-3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 1-Ethyl-4-Iodo-3-(Pyridin-2-Yl)-1H-Pyrazole-5-Carboxylic Acid (CAS No. 2097963-77-2)

1-Ethyl-4-iodo-3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2097963-77-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazole family, which is known for its diverse biological activities. The presence of an iodine atom and a carboxylic acid moiety in its structure makes it a versatile intermediate for further chemical modifications, particularly in drug discovery and material science.

Recent trends in scientific literature highlight the growing interest in iodinated pyrazole derivatives, as they are often explored for their role in medicinal chemistry and catalysis. Researchers are particularly intrigued by the compound's potential as a building block for designing novel kinase inhibitors or antimicrobial agents. Its CAS number 2097963-77-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

The synthesis of 1-ethyl-4-iodo-3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid typically involves multi-step reactions, including cyclization and halogenation processes. Its pyridine and pyrazole rings contribute to its stability and ability to form coordination complexes, which are valuable in metal-organic frameworks (MOFs) and ligand design. These properties align with current research hotspots, such as green chemistry and sustainable synthesis.

From an SEO perspective, users often search for queries like "pyrazole derivatives applications," "iodo-substituted heterocycles," or "CAS 2097963-77-2 supplier." Addressing these topics, this compound's solubility, reactivity, and safety data are critical for laboratories and manufacturers. Its molecular weight (approximately 333.12 g/mol) and melting point are also frequently requested parameters in technical datasheets.

In the context of drug development, 1-ethyl-4-iodo-3-(pyridin-2-yl)-1H-pyrazole-5-carboxylic acid is studied for its potential to modulate enzyme activity or serve as a probe molecule in biochemical assays. The carboxylic acid group allows for easy conjugation with other pharmacophores, making it a candidate for prodrug strategies. Such applications resonate with the increasing demand for targeted therapies and precision medicine.

Environmental and regulatory considerations are also paramount. While the compound is not classified as hazardous under standard guidelines, its handling and storage require adherence to Good Laboratory Practices (GLP). Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity, a key concern for buyers searching for "high-purity pyrazole compounds."

In summary, CAS No. 2097963-77-2 represents a promising scaffold in organic synthesis and life sciences. Its combination of iodine and carboxylic acid functionalities opens doors to innovations in material science, pharmacology, and beyond. As research progresses, this compound is poised to play a pivotal role in addressing challenges like drug resistance and catalyst design, making it a subject of enduring scientific interest.